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(3'->5')-dinucleotides and analogues
(3'→5')-Dinucleotides and their analogues are important molecular building blocks widely utilized in various biochemical, pharmaceutical, and biotechnological applications. These compounds consist of two nucleotide units linked through a 3'→5' phosphodiester bond, forming oligonucleotides with unique structural features. They play significant roles in molecular biology research due to their potential as DNA repair intermediates, substrates for enzymes such as RNA polymerase and reverse transcriptase, and as templates for the synthesis of larger nucleic acid sequences.
In pharmaceutical development, (3'→5')-dinucleotides and analogues have shown promise as therapeutic agents. For instance, certain analogues can serve as selective inhibitors of viral replication or as antisense oligonucleotides targeting specific genetic mutations. Their application in gene therapy also opens up possibilities for treating various diseases by modulating gene expression.
Structurally, these molecules exhibit enhanced stability and reduced immunogenicity compared to their naturally occurring counterparts, making them attractive candidates for drug design. Additionally, modifications such as 2'-fluoro or 2'-deoxy substitutions can further improve their properties, leading to the creation of more effective therapeutic agents.

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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...